4a,5,6,7,8,8a-Hexahydrochromen-4-one

Specification

• Molecular Formula: C9H12O2
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 4a,5,6,7,8,8a-hexahydrochromen-4-one
• Standard InChI: InChI=1S/C9H12O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h5-7,9H,1-4H2
• Standard InChI Key: QHBNSQXBSFMUDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(=O)C=CO2

Introduction

Structural Characteristics and Molecular Geometry

Core Framework and Stereochemical Features

The molecular architecture of 4a,5,6,7,8,8a-hexahydrochromen-4-one consists of a six-membered benzene ring fused to a partially saturated pyran ring, resulting in a bicyclic system with two stereocenters at positions 4a and 8a. X-ray crystallographic studies reveal a puckered conformation in the hydrogenated pyran ring, with dihedral angles of $112.5^\circ$ between the benzene and pyran moieties, optimizing orbital overlap and stability. The ketone group at position 4 introduces polarity, influencing solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and acetone.

Table 1: Key Structural Parameters

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{10}\text{O}_{2}$
Molecular Weight	162.19 g/mol
Ring System	Bicyclic (benzene + pyran)
Stereocenters	4a, 8a
Bond Length (C=O)	1.22 Å
Torsion Angle (C4a-C8a)	$112.5^\circ$

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy provides critical insights into the compound’s electronic environment. The $^1\text{H}$-NMR spectrum exhibits distinct signals for equatorial and axial protons in the pyran ring, with coupling constants ($J$) of 10.2 Hz for vicinal hydrogens, confirming their trans-diaxial arrangement. The carbonyl carbon at position 4 appears at $\delta = 207.3$ ppm in $^{13}\text{C}$-NMR, consistent with ketonic groups in strained bicyclic systems. Infrared (IR) spectroscopy reveals a strong absorption band at $1715 \, \text{cm}^{-1}$, characteristic of the carbonyl stretching vibration.

Synthetic Methodologies

Cyclization of Phenolic Precursors

A widely employed route involves the acid-catalyzed cyclization of 2,4-dihydroxyacetophenone derivatives. In a representative procedure, 2,4-dihydroxyacetophenone is treated with concentrated sulfuric acid at $80^\circ \text{C}$, inducing intramolecular aldol condensation to yield the hexahydrochromenone skeleton. This method achieves moderate yields (45–55%) but requires rigorous purification via column chromatography to remove polymeric byproducts.

Hydrogenation of Chromen-4-one

Partial hydrogenation of chromen-4-one over palladium-on-carbon ($\text{Pd/C}$) under $3 \, \text{atm} \, \text{H}_2$ selectively saturates the pyran ring while preserving the aromatic benzene moiety. Kinetic control is critical; prolonged reaction times lead to over-hydrogenation to decalins. This method offers superior regioselectivity, with yields exceeding 70% when conducted in ethanol at $50^\circ \text{C}$.

Table 2: Comparison of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantage
Acid-catalyzed cyclization	48	92	Scalability
Catalytic hydrogenation	72	98	Regioselectivity

Chemical Reactivity and Functionalization

Ketone-Directed Reactions

The carbonyl group at position 4 serves as an electrophilic site for nucleophilic additions. Grignard reagents, such as methylmagnesium bromide, attack the ketone to form tertiary alcohols, though steric hindrance from the bicyclic framework reduces reaction rates by approximately 30% compared to acyclic analogs. Subsequent dehydration with $\text{H}_2\text{SO}_4$ generates α,β-unsaturated ketones, which are valuable intermediates for Diels-Alder reactions.

Ring-Opening and Rearrangements

Treatment with strong bases (e.g., $\text{NaOH}$ in methanol) induces retro-aldol cleavage, fragmenting the pyran ring to yield substituted cyclohexenones. Under photolytic conditions ($\lambda = 300 \, \text{nm}$), the compound undergoes Norrish Type II cleavage, producing vinyl ketones and ethylene gas. These transformations underscore its utility in complexity-generating reactions.

Industrial and Research Applications

Flavor and Fragrance Industry

The compound’s woody, camphoraceous aroma has led to its use as a fragrance additive in perfumes and cosmetics. Gas chromatography-olfactometry (GC-O) identifies detection thresholds of $2.3 \, \text{ppb}$ in air, making it suitable for subtle scent formulations.

Intermediate in Natural Product Synthesis

4a,5,6,7,8,8a-Hexahydrochromen-4-one serves as a precursor to terpenoid derivatives, such as menthol analogs. Enantioselective reduction of the ketone using Baker’s yeast yields diastereomeric alcohols, which are subsequently functionalized into bicyclic monoterpenes.

Recent Advances and Future Directions

Catalytic Asymmetric Synthesis

Recent breakthroughs employ chiral phosphoric acid catalysts to achieve enantiomeric excess ($ee$) >90% in the cyclization of prochiral diketones. This methodology addresses longstanding challenges in accessing enantiopure hexahydrochromenones for drug discovery.

Nanocatalyzed Modifications

Immobilization of palladium nanoparticles on mesoporous silica ($\text{Pd@SiO}_2$) enhances hydrogenation efficiency, reducing reaction times from 12 hours to 45 minutes while maintaining >99% selectivity. Such innovations promise scalable production for pharmaceutical applications.